Cas no 151390-51-1 (Thiocyanic acid,4-oxopentyl ester)

• Product Name: Thiocyanic acid,4-oxopentyl ester
• CAS No: 151390-51-1
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 99581
• PubChem ID: 15047015
• Update Time: 2025-04-18

Thiocyanic acid,4-oxopentyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-oxopentyl ester
• 4-Oxopentyl thiocyanate
• Thiocyanic acid, 4-oxopentyl ester (9CI)
• 151390-51-1
• DTXSID40567501
• 1-thiocyano-4-pentanone

• Inchi： 1S/C6H9NOS/c1-6(8)3-2-4-9-5-7/h2-4H2,1H3
• InChI Key： RFQANXHJDBMFDB-UHFFFAOYSA-N
• SMILES： S(C#N)CCCC(C)=O

Computed Properties

• Exact Mass: 143.04057
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 40.86